BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to the
Thermodynamic Properties of Niobium
Trifluoride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermodynamic data available for
niobium trifluoride (NbFs). The information is compiled from a critical evaluation of
experimental data and computational modeling, offering a valuable resource for professionals

in research and development.

Thermodynamic Data of Niobium Trifluoride

The thermodynamic properties of solid niobium trifluoride have been assessed by coupling
density functional theory (DFT) with the CALPHAD (Calculation of Phase Diagrams) approach.
[1][2] The following table summarizes the key thermodynamic parameters for crystalline NbFs
at standard conditions (298.15 K).[1]
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Property Symbol Value Units
Standard Enthalpy of
] AfH?(298) -1176.91 kJ-mol—t

Formation
Standard Entropy S°(298) 110.74 J-K-t.mol-?
Heat Capacity

Co 39.579 + 0.1718-T J-K-t-mol-?
(298.15-352 K)
Heat Capacity (352-

Co 99.801 + 0.0017-T J-K-1.mol—?
3500 K)

Experimental Protocols for Synthesis

Niobium trifluoride, a dark-blue crystalline substance, has been synthesized via several
methods since its first preparation in 1955.[1] The two primary experimental routes for obtaining
NbFs are detailed below.

Synthesis from Niobium Hydride and Hydrofluoric Acid

The inaugural synthesis of niobium trifluoride was achieved by reacting niobium hydride
(NbHo.7) with aqueous hydrofluoric acid (HF) at an elevated temperature.[1]

Experimental Workflow:

[ Niobium Hydride (NbHo.7) ) [Aqueous Hydrofluoric Acid (HF)}
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Caption: Synthesis of NbFs from Niobium Hydride.

Synthesis via Disproportionation of Niobium
Tetrafluoride

A more common laboratory-scale synthesis involves the thermal disproportionation of niobium
tetrafluoride (NbFa4).[3][4] When heated in a vacuum, NbFa4 is stable between 275 °C and 325
°C.[3][4] However, at 350 °C, it rapidly disproportionates to yield niobium pentafluoride (NbFs)
and niobium trifluoride (NbFs3).[3][4]

Reaction: 2NbFa(s) — NbFs(g) + NbFs(s)[3][4]

Experimental Workflow:

( Niobium Tetrafluoride (NbF4))
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Volatilizatio Solid Residue
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Caption: Synthesis of NbFs via Disproportionation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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